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molecular formula C20H23N5 B8563773 N4-(2,6-dimethylphenyl)-5,6-dimethyl-N2-(pyridin-2-ylmethyl)pyrimidine-2,4-diamine

N4-(2,6-dimethylphenyl)-5,6-dimethyl-N2-(pyridin-2-ylmethyl)pyrimidine-2,4-diamine

Cat. No. B8563773
M. Wt: 333.4 g/mol
InChI Key: UDUIEXNEVUMCCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09447051B2

Procedure details

The titled compound was synthesized according to the procedure described for preparation of N4-cyclopentyl-5,6-dimethyl-N2-(pyridin-2-ylmethyl)pyrimidine-2,4-diamine (Example 29) using (2,6-dimethylphenyl)amine instead of cyclopentanamine. The crude material was purified by column chromatography eluting with mixture of chloroform/ethanol/20% water solution of ammonia (200:10:1), and then the final product was washed with diethyl ether to afford the titled compound as a white solid. 1H NMR (300 MHz, CDCl3) δ ppm 2.09 (s, 3H), 2.14 (s, 6H), 2.31 (s, 3H), 4.40 (d, J=3.2 Hz, 2H), 5.52 (bs, 1H), 5.71 (s, 1H), 6.90 (bs, 1H), 7.04-7.14 (m, 4H), 7.46 (t, J=9.4 Hz, 1H), 8.45 (d, J=4.8 Hz, 1H); MS (ESI) m/z 335.0 (M+1)+.
Name
N4-cyclopentyl-5,6-dimethyl-N2-(pyridin-2-ylmethyl)pyrimidine-2,4-diamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
(2,6-dimethylphenyl)amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
titled compound

Identifiers

REACTION_CXSMILES
C1(N[C:7]2[C:12]([CH3:13])=[C:11]([CH3:14])[N:10]=[C:9]([NH:15][CH2:16][C:17]3[CH:22]=[CH:21][CH:20]=[CH:19][N:18]=3)[N:8]=2)CCCC1.[CH3:23][C:24]1[CH:29]=[CH:28][CH:27]=[C:26]([CH3:30])[C:25]=1[NH2:31]>>[CH3:23][C:24]1[CH:29]=[CH:28][CH:27]=[C:26]([CH3:30])[C:25]=1[NH:31][C:7]1[C:12]([CH3:13])=[C:11]([CH3:14])[N:10]=[C:9]([NH:15][CH2:16][C:17]2[CH:22]=[CH:21][CH:20]=[CH:19][N:18]=2)[N:8]=1

Inputs

Step One
Name
N4-cyclopentyl-5,6-dimethyl-N2-(pyridin-2-ylmethyl)pyrimidine-2,4-diamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(CCCC1)NC1=NC(=NC(=C1C)C)NCC1=NC=CC=C1
Step Two
Name
(2,6-dimethylphenyl)amine
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC1=C(C(=CC=C1)C)N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The titled compound was synthesized
CUSTOM
Type
CUSTOM
Details
The crude material was purified by column chromatography
WASH
Type
WASH
Details
eluting with mixture of chloroform/ethanol/20% water solution of ammonia (200:10:1)
WASH
Type
WASH
Details
the final product was washed with diethyl ether

Outcomes

Product
Name
titled compound
Type
product
Smiles
CC1=C(C(=CC=C1)C)NC1=NC(=NC(=C1C)C)NCC1=NC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.